Cas no 19872-52-7 (4-Mercapto-4-methyl-2-pentanone)

4-Mercapto-4-methyl-2-pentanone is a sulfur-containing ketone with the molecular formula C6H12OS. It is characterized by a thiol functional group and a ketone moiety, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its role in flavor and fragrance applications, where it contributes to the formation of sulfurous, fruity, and tropical notes. Its reactive thiol group also allows for use in thiol-ene click chemistry and as a building block for more complex sulfur-containing molecules. The compound exhibits moderate stability under standard conditions but requires careful handling due to its potential reactivity. Its distinct structure offers utility in both industrial and research settings.
4-Mercapto-4-methyl-2-pentanone structure
19872-52-7 structure
Product Name:4-Mercapto-4-methyl-2-pentanone
CAS No:19872-52-7
MF:C6H12OS
MW:132.223880767822
MDL:MFCD00085208
CID:51415
Update Time:2025-10-29

4-Mercapto-4-methyl-2-pentanone Chemical and Physical Properties

Names and Identifiers

    • 4-mercapto-4-methylpentan-2-one
    • 4-Mercapto-4-methyl-2-pentanone
    • 4-Methyl-4-Mercapto-2-Pentanone
    • 4-methyl-4-sulfanylpentan-2-one
    • 2-Pentanone,4-mercapto-4-methyl
    • 4-Mercapto-4-methyl-pentan-2-on
    • 4-mercapto-4-methyl-pentan-2-one
    • 4-Methyl-4-thiolpentan-2-one
    • 4-sulfanyl-4-methylpentan-2-one
    • EINECS 243-386-8
    • FEMA 3997
    • CAT KETONE
    • METHYLMERCAPTOPENTANONE
    • 2-METHYL-4-OXOPENTANE-2-THIOL
    • 4-mercapto-4-methyl-2-pentanon
    • 2-Pentanone, 4-mercapto-4-methyl-
    • 4-Methyl-4-mercaptopentan-2-one
    • 4-Methyl-4-sulfanyl-2-pentanone
    • 4-Sulphanyl-4-methylpentan-2-one
    • 4-Methyl-4-mercapto-pentan-2-one
    • 9524RG5ZQL
    • zlchem 201
    • 4-MMP
    • KSC490E2P
    • S
    • MDL： MFCD00085208
    • Inchi： 1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
    • InChI Key： QRNZMFDCKKEPSX-UHFFFAOYSA-N
    • SMILES： CC(CC(S)(C)C)=O

Computed Properties

  • Exact Mass: 132.06100
  • Monoisotopic Mass: 132.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.1

Experimental Properties

  • Density: 0.961
  • Boiling Point: 174℃
  • Flash Point: 54 °C
  • Refractive Index: 1.4620
  • Water Partition Coefficient: Soluble in water.
  • PSA: 55.87000
  • LogP: 1.67390
  • FEMA: 3997 | 4-MERCAPTO-4-METHYL-2-PENTANONE
  • Sensitiveness: Air Sensitive

4-Mercapto-4-methyl-2-pentanone Security Information

4-Mercapto-4-methyl-2-pentanone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Mercapto-4-methyl-2-pentanone Pricemore >>

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4-Mercapto-4-methyl-2-pentanone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19872-52-7)4-Mercapto-4-methylpentan-2-one
Order Number:sfd10124
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19872-52-7)4-Mercapto-4-methyl-2-pentanone
Order Number:A925051
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:42
Price ($):155.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19872-52-7)4-巯基-4-甲基-2-戊酮
Order Number:LE2471816
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:19872-52-7)4-Mercapto-4-methylpentan-2-one
sfd10124
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:19872-52-7)4-Mercapto-4-methyl-2-pentanone
A925051
Purity:99%
Quantity:25g
Price ($):155.0
Email